4-(5-Methyl-1,3-benzothiazol-2-yl)aniline
Overview
Description
4-(5-Methyl-1,3-benzothiazol-2-yl)aniline , also known by its IUPAC name 4-(1,3-benzothiazol-2-ylmethyl)aniline , is a chemical compound with the molecular formula C₁₄H₁₂N₂S . It falls within the class of organic compounds known as benzothiazoles . The compound exhibits a pale yellow to brownish color and is typically found in a powdered form. Its melting point ranges from 93°C to 95°C .
Synthesis Analysis
The synthesis of 4-(5-Methyl-1,3-benzothiazol-2-yl)aniline involves the reaction of aniline with 5-methyl-2-aminobenzothiazole . The benzothiazole ring is incorporated into the structure, resulting in the formation of the target compound. Detailed synthetic pathways and reaction conditions can be found in relevant literature .
Molecular Structure Analysis
The molecular structure of 4-(5-Methyl-1,3-benzothiazol-2-yl)aniline consists of a benzothiazole ring fused to an aniline moiety. The nitrogen atom in the aniline group is bonded to the benzothiazole ring, forming a stable structure. The compound’s molecular weight is 240.33 g/mol .
Chemical Reactions Analysis
The compound can participate in various chemical reactions, including substitution, oxidation, and reduction. For instance, it can undergo electrophilic aromatic substitution reactions at the benzothiazole ring or the aniline amino group. These reactions may lead to the modification of functional groups or the introduction of substituents .
Future Directions
properties
IUPAC Name |
4-(5-methyl-1,3-benzothiazol-2-yl)aniline |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12N2S/c1-9-2-7-13-12(8-9)16-14(17-13)10-3-5-11(15)6-4-10/h2-8H,15H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VIMAXKCCOXWKIJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)SC(=N2)C3=CC=C(C=C3)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12N2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.33 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(5-Methyl-1,3-benzothiazol-2-yl)aniline | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![[3-(Dimethylamino)propyl]hydrazine](/img/structure/B3263552.png)
